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Introduction

N-(2-Hydroxyethyl)nicotinamide-d4 is the deuterated form of N-(2-
Hydroxyethyl)nicotinamide, a primary metabolite of the antianginal drug nicorandil. The
incorporation of four deuterium atoms into the pyridine ring of the molecule makes it an ideal
internal standard for quantitative bioanalytical studies using mass spectrometry. Its near-
identical physicochemical properties to the endogenous analyte, coupled with its distinct mass,
allow for precise and accurate quantification in complex biological matrices. This guide
provides a comprehensive overview of N-(2-Hydroxyethyl)nicotinamide-d4, including its
chemical properties, synthesis, analytical applications, and its role in metabolic pathways.

Chemical and Physical Properties

The chemical and physical properties of N-(2-Hydroxyethyl)nicotinamide-d4 and its non-
deuterated analog are summarized below. The data for the deuterated compound is primarily
sourced from commercially available standards, while the data for the non-deuterated
compound is compiled from various chemical suppliers and scientific literature.
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Property

N-(2-
Hydroxyethyl)nicotinamide
-d4

N-(2-
Hydroxyethyl)nicotinamide

Chemical Formula CsHeDaN20:2 CsH10N202[1]
Molecular Weight 170.20[1] 166.18
CAS Number 1132681-23-2 (d4) 6265-73-2[2]
) White to off-white crystalline
Appearance Solid )
solid
) >95% (typical for commercial
Purity >95%
standards)
Melting Point Not explicitly available 92-94 °C
Boiling Point Not explicitly available 185-195 °C at 0.4-0.6 Torr
) Soluble in Water, Alcohol,
N Soluble in Methanol, DMSO, ]
Solubility DMSO (Slightly), Methanol

Water (Slightly)

(Slightly)

Storage Conditions

Store at -20°C for long-term
storage, sealed and in a dark

place.

Keep in a dark place, sealed in

dry, room temperature.

Synonyms

3-(2-
Hydroxyethyl)carbamoylpyridin
e-d4, N-(2-Hydroxyethyl)-3-

pyridinecarboxamide-d4

2-hydroxyethyl niacinamide,
SG-86, Nicorandil EP Impurity

Synthesis

While a specific, detailed protocol for the synthesis of N-(2-Hydroxyethyl)nicotinamide-d4 is

not readily available in peer-reviewed literature, the general approach involves the use of

deuterated starting materials in a synthetic route analogous to that of the unlabeled compound.

The synthesis of isotope-labeled nicotinamide derivatives often employs chemo-enzymatic

methods.[3][4]
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A common method for the synthesis of the non-deuterated N-(2-Hydroxyethyl)nicotinamide
involves the reaction of a nicotinic acid derivative with monoethanolamine. For the deuterated
analog, a plausible synthetic route would involve the use of a deuterated nicotinic acid or a
deuterated ethanolamine.

A general synthetic workflow is depicted below:
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Deuterated Nicotinic Acid Derivative

Activation (e.g., to acyl chloride or ester)

Ethanolami

Nucleophilic Acyl Substitution N-(2-Hydroxyethylnicotinamide-d4

Purification (e.g., Chromatography)

5
3
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Sample Preparation

Plasma Sample (100 pL)

l

Add Internal Standard (d4)

l

Protein Precipitation (Acetonitrile)

l

Centrifugation

l

Transfer Supernatant

LC-MS/NiS Analysis

LC Separation (C18 Column)

l

MS/MS Detection (MRM)

Data Processing

Peak Integration

l

Calculate Area Ratio (Analyte/IS)

l

Quantification using Calibration Curve
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Further Nicotinamide Metabolism

Hydrolysis Nicotinic Acid »| Nicotinuric Acid

N-(2-Hydroxyethyl)nicotinamide

Metabolic Cleavage

Nicotinamide P N-Methylnicotinamide

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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